Cas no 874-27-1 (3-Chloro-2-methylbenzaldehyde)

3-Chloro-2-methylbenzaldehyde structure

Product Name:3-Chloro-2-methylbenzaldehyde

CAS No:874-27-1

MF:C₈H₇ClO

MW:154.593581438065

MDL:MFCD11047716

CID:656457

PubChem ID:13162662

Update Time:2024-10-26

3-Chloro-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 3-chloro-2-methyl-
- 3-chloro-2-methylbenzaldehyde
- 3-Chloro-2-methylbenzaldehyde (ACI)
- o-Tolualdehyde, 3-chloro- (7CI, 8CI)
- WMDHVKYUOKHNQK-UHFFFAOYSA-N
- DTXSID40523728
- 6-Chloro-o-tolualdehyde
- 3-chloro-2-methylbenzaldehye
- AKOS006306074
- 874-27-1
- DB-240887
- EN300-189348
- Z1198308873
- AS-33049
- CS-0136310
- SCHEMBL3409591
- 3-Chloro-2-methylbenzaldehyde
- MDL： MFCD11047716
- Inchi： 1S/C8H7ClO/c1-6-7(5-10)3-2-4-8(6)9/h2-5H,1H3
- InChI Key： WMDHVKYUOKHNQK-UHFFFAOYSA-N
- SMILES： O=CC1C(C)=C(Cl)C=CC=1

Computed Properties

Exact Mass: 154.0185425g/mol
Monoisotopic Mass: 154.0185425g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.195±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 31 ºC
Boiling Point: 100-105 ºC (14 Torr)
Flash Point: 104.1±12.9 ºC,
Solubility: Very slightly soluble (0.19 g/l) (25 º C),
Vapor Pressure: 0.1±0.5 mmHg at 25°C

3-Chloro-2-methylbenzaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Chloro-2-methylbenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	044797-5g	3-Chloro-2-methylbenzaldehyde	874-27-1	97%	5g	￡169.00	2022-03-01
Fluorochem	044797-25g	3-Chloro-2-methylbenzaldehyde	874-27-1	97%	25g	￡697.00	2022-03-01
Alichem	A014000331-1g	3-Chloro-2-methylbenzaldehyde	874-27-1	95%	1g	$172.33	2023-08-31
Alichem	A014000331-5g	3-Chloro-2-methylbenzaldehyde	874-27-1	95%	5g	$509.67	2023-08-31
Alichem	A014000331-25g	3-Chloro-2-methylbenzaldehyde	874-27-1	95%	25g	$1015.67	2023-08-31
abcr	AB427770-1 g	3-Chloro-2-methylbenzaldehyde, 95%; .	874-27-1	95%	1g	€168.00	2023-04-23
abcr	AB427770-5 g	3-Chloro-2-methylbenzaldehyde, 95%; .	874-27-1	95%	5g	€422.20	2023-04-23
abcr	AB427770-25 g	3-Chloro-2-methylbenzaldehyde, 95%; .	874-27-1	95%	25g	€988.00	2023-04-23
Apollo Scientific	OR942967-1g	3-Chloro-2-methylbenzaldehyde	874-27-1	98+%	1g	£36.00	2025-02-20
Apollo Scientific	OR942967-5g	3-Chloro-2-methylbenzaldehyde	874-27-1	98+%	5g	£126.00	2025-02-20

3-Chloro-2-methylbenzaldehyde Production Method

Production Method 1

42048-11-3

874-27-1

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ; 2 h, rt
1.2 Reagents: Triethylamine Catalysts: Tris(dibenzylideneacetone)dipalladium ; 5 h, 70 °C

Reference

Use of Carbonyldiimidazole as an Activator of Formic Acid in a Tris(dibenzylideneacetone)dipalladium-Catalyzed Formylation of Aryl Iodides

Nadhagopal, Sundar; et al, Synlett, 2023, 34(15), 1809-1813

Production Method 2

54454-12-5

874-27-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Catalysts: Diisobutylaluminum hydride

Reference

Syntheses and reactions of the first dithia[3.1.3.1]metacyclophanes, [2.1.2.1]metacyclophanes, and [2.1.2.1]metacyclophanedienes

Mitchell, Reginald H.; et al, Journal of Organic Chemistry, 1984, 49(14), 2534-40

Production Method 3

64380-53-6

874-27-1

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 45 min, -78 °C
1.2 -78 °C
2.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 4 h, reflux; reflux → rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, rt

Reference

Functionalization of 3-chlorobenzaldehyde

Aksjonova, Kristine; et al, Synthesis, 2012, 44(14), 2200-2208

Production Method 4

2170100-80-6

874-27-1

Reaction Conditions

1.1 Reagents: Ethyl 1,1,1-trifluoromethanesulfonate , 2,6-Di-tert-butyl-4-methylpyridine Solvents: Dichloromethane ; rt; 2 h, 45 °C
1.2 Solvents: Tetrahydrofuran ; rt → -78 °C; 20 min, -78 °C
1.3 Reagents: Lithium tri-tert-butoxyaluminum hydride Solvents: Tetrahydrofuran ; 4 h, -78 °C
1.4 Reagents: Potassium sodium tartrate Solvents: Water

Reference

Chemoselective Reduction of Sterically Demanding N,N-Diisopropylamides to Aldehydes

Xiao, Peihong; et al, Journal of Organic Chemistry, 2018, 83(4), 1687-1700

Production Method 5

1400692-86-5

874-27-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 4 h, reflux; reflux → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, rt

Reference

Functionalization of 3-chlorobenzaldehyde

Aksjonova, Kristine; et al, Synthesis, 2012, 44(14), 2200-2208

Production Method 6

7499-08-3

874-27-1

Reaction Conditions

1.1 Reagents: Oxalyl chloride Solvents: Dichloromethane ; rt
1.2 Catalysts: Dimethylformamide ; 2 h, rt
1.3 Reagents: Triethylamine Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 2 h, rt
1.4 Reagents: Water
2.1 Reagents: Ethyl 1,1,1-trifluoromethanesulfonate , 2,6-Di-tert-butyl-4-methylpyridine Solvents: Dichloromethane ; rt; 2 h, 45 °C
2.2 Solvents: Tetrahydrofuran ; rt → -78 °C; 20 min, -78 °C
2.3 Reagents: Lithium tri-tert-butoxyaluminum hydride Solvents: Tetrahydrofuran ; 4 h, -78 °C
2.4 Reagents: Potassium sodium tartrate Solvents: Water

Reference

Chemoselective Reduction of Sterically Demanding N,N-Diisopropylamides to Aldehydes

Xiao, Peihong; et al, Journal of Organic Chemistry, 2018, 83(4), 1687-1700

Production Method 7

118-69-4

147023-48-1

874-27-1

Reaction Conditions

1.1 Catalysts: N-Methyl-2-pyrrolidone
2.1 Reagents: Hydrochloric acid Catalysts: Diisobutylaluminum hydride

Reference

Syntheses and reactions of the first dithia[3.1.3.1]metacyclophanes, [2.1.2.1]metacyclophanes, and [2.1.2.1]metacyclophanedienes

Mitchell, Reginald H.; et al, Journal of Organic Chemistry, 1984, 49(14), 2534-40

Production Method 8

587-04-2

107-21-1

874-27-1

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; 14 h, reflux
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 45 min, -78 °C
2.2 -78 °C
3.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 4 h, reflux; reflux → rt
3.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, rt

Reference

Functionalization of 3-chlorobenzaldehyde

Aksjonova, Kristine; et al, Synthesis, 2012, 44(14), 2200-2208